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Cat. No.: B081311

An In-Depth Technical Guide to the Molecular Formula and Structure of Cyclohexane

Abstract
Cyclohexane (C₆H₁₂) is a foundational cycloalkane in organic chemistry, pivotal both as an industrial precursor and a structural motif in complex mole

researchers and scientists.

Fundamental Properties and Nomenclature
Cyclohexane is a saturated alicyclic hydrocarbon with the molecular formula C₆H₁₂.[1][2][3] It consists of a six-membered ring of carbon atoms, with 

Physical and Chemical Properties
A summary of cyclohexane's core physicochemical properties is presented below. Its low density and insolubility in water are characteristic of non-po

Property

Molecular Formula

Molecular Weight

Appearance

Odor

Density

Melting Point

Boiling Point

Solubility in Water

Flash Point

IUPAC Nomenclature
The naming of cycloalkanes follows systematic IUPAC rules.[7][8]

Parent Chain: For an unsubstituted ring, the name is simply the prefix "cyclo-" followed by the name of the alkane with the corresponding number o

Substituted Cycloalkanes:

If the alkyl substituent has fewer carbons than the ring, the compound is named as an alkyl-substituted cycloalkane (e.g., methylcyclohexane).[8

If the alkyl chain has more carbons than the ring, the ring is treated as a substituent (cycloalkyl) on the alkane chain (e.g., 1-cyclohexylheptane).

Numbering Substituents:

For a single substituent, no number is needed.
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For multiple substituents, the ring is numbered to give the substituents the lowest possible locants. Numbering begins at one substituent and pro

If multiple numbering schemes are possible, substituents are listed alphabetically, and the first-listed group receives the lowest possible number.

Conformational Analysis: Beyond the Planar Hexagon
A flat, two-dimensional hexagonal structure for cyclohexane is improbable and energetically unfavorable.[11][12] Such a structure would require inte

The Chair Conformation: The Ground State
The most stable and predominant conformation of cyclohexane is the chair conformation.[11][13] At room temperature, over 99.99% of cyclohexane

Angle Strain: All C-C-C bond angles are approximately 111°, very close to the ideal 109.5° tetrahedral angle.[11]

Torsional Strain: All adjacent C-H and C-C bonds are perfectly staggered, minimizing repulsive interactions.[14]

In the chair conformation, the twelve hydrogen atoms occupy two distinct types of positions:

Axial (a): Six hydrogens are oriented parallel to the principal axis of the ring, pointing straight up or down.[13][14]

Equatorial (e): The other six hydrogens are located around the "equator" of the ring, pointing outwards from the perimeter.[13][14]

Each carbon atom has one axial and one equatorial hydrogen. On adjacent carbons, the axial positions alternate pointing up and down, as do the equ

graph G {

  layout="neato";

  node [shape=circle, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF", label=""];

  edge [color="#202124"];

// Carbon nodes

C1 [pos="0,1.5!", label="C"];

C2 [pos="-1.3,-0.75!", label="C"];

C3 [pos="-0.8,-2.25!", label="C"];

C4 [pos="0.8,-2.25!", label="C"];

C5 [pos="1.3,-0.75!", label="C"];

C6 [pos="0,-1!", label="", style=invis]; // Center for labels

// Ring bonds

C1 -- C2;

C2 -- C3;

C3 -- C4;

C4 -- C5;

C5 -- C1;

// Axial Hydrogens (red)

node [fillcolor="#EA4335", width=0.3, height=0.3];

H1a [pos="0,2.5!", label="H"];

H2a [pos="-2.1,0.25!", label="H"];

H3a [pos="-1.3,-3.25!", label="H"];

H4a [pos="1.3,-3.25!", label="H"];

H5a [pos="2.1,0.25!", label="H"];
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// Equatorial Hydrogens (green)

node [fillcolor="#34A853", width=0.3, height=0.3];

H1e [pos="0.8,1.5!", label="H"];

H2e [pos="-1.9,-1.5!", label="H"];

H3e [pos="-0.2,-2.75!", label="H"];

H4e [pos="0.2,-2.75!", label="H"];

H5e [pos="1.9,-1.5!", label="H"];

// Bonds to Hydrogens

edge [style=dashed];

C1 -- H1a [label="axial", fontcolor="#EA4335"];

C1 -- H1e [label="equatorial", fontcolor="#34A853"];

C2 -- H2a; C2 -- H2e;

C3 -- H3a; C3 -- H3e;

C4 -- H4a; C4 -- H4e;

C5 -- H5a; C5 -- H5e;

// Invisible node for caption

caption [shape=plain, label="Axial (red) and Equatorial (green) positions in chair cyclohexane.", pos="0,-4!"

}

Caption: Energy profile of the cyclohexane ring flip process.

Spectroscopic Characterization

The dynamic nature of cyclohexane is clearly reflected in its spectroscopic data.

¹H NMR Spectroscopy: Due to the rapid chair-chair interconversion at room temperature, the axial and equator

¹³C NMR Spectroscopy: For the same reason, all six carbon atoms are equivalent and give rise to a single sig
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Infrared (IR) Spectroscopy: The IR spectrum of cyclohexane is characteristic of a saturated hydrocarbon. It 

Mass Spectrometry: In mass spectrometry, cyclohexane exhibits a molecular ion peak (M⁺) at an m/z ratio of 8

Synthesis and Chemical Reactivity

Synthesis

Industrial Production: The primary industrial method for producing cyclohexane is the catalytic hydrogenatio

C₆H₆ + 3 H₂ → C₆H₁₂

Laboratory Synthesis: In a laboratory setting, cyclohexene can be hydrogenated to cyclohexane. Cyclohexene i

Key Reactions

As a saturated alkane, cyclohexane is relatively inert.[3] Its reactions typically require energy input (e.g.

Free-Radical Halogenation: Cyclohexane reacts with halogens like chlorine (Cl₂) and bromine (Br₂) in the pre

C₆H₁₂ + Cl₂ --(UV light)--> C₆H₁₁Cl + HCl
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Oxidation: While resistant to mild oxidizing agents, cyclohexane can be oxidized under industrial conditions

Applications in Drug Development and Industry

The significance of cyclohexane extends from large-scale industrial processes to the intricate world of medici

Industrial Solvent and Precursor: It is widely used as a non-polar solvent for resins, fats, and waxes. Its 

Pharmaceutical Applications:

Solvent and Intermediate: Cyclohexane serves as a solvent for reactions and in extraction and recrystalliz

Structural Motif: The cyclohexane ring is a common structural component in many pharmaceutical drugs (e.g.

Computer-Aided Drug Design (CADD): The principles governing cyclohexane conformations are applied in CADD 

Safety and Handling
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Cyclohexane is a highly flammable liquid and its vapors can form explosive mixtures with air.[3][6][23] It is 

Protocol for Safe Handling:

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from heat, spark

Handling: Use only in well-ventilated areas or under a chemical fume hood.[23] Ground and bond containers du

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses or goggles, and flame-retardant 

Spill Management: Absorb spills with an inert material (e.g., sand, vermiculite) and place in a sealed conta

Conclusion

Cyclohexane provides a classic and essential case study in the relationship between molecular formula, three-d
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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